Cas no 693269-38-4 (Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-)

Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-, is a fluorinated thioether-substituted acetamide derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure features a 4-fluorophenylthio moiety and a 4-methylphenylamide group, contributing to its unique reactivity and binding properties. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly those targeting sulfur-containing enzyme systems or receptor interactions. The fluorine atom enhances metabolic stability and lipophilicity, while the thioether linkage offers versatility for further functionalization. Its well-defined structure allows for precise modifications in drug discovery or material science applications. Proper handling is advised due to the reactive thioether and amide functionalities.
Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- structure
693269-38-4 structure
Product Name:Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-
CAS No:693269-38-4
MF:C15H14FNOS
MW:275.34116601944
MDL:MFCD04591426
CID:5232386
Update Time:2026-03-07

Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-
    • MDL: MFCD04591426
    • Inchi: 1S/C15H14FNOS/c1-11-2-6-13(7-3-11)17-15(18)10-19-14-8-4-12(16)5-9-14/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: PAMOKXXUSBEDKA-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 275.078
  • Monoisotopic Mass: 275.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB301469-100 mg
2-[(4-Fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide; .
693269-38-4
100MG
€221.50 2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00906144-1g
2-[(4-Fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide
693269-38-4 90%
1g
¥2401.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625920-1mg
2-((4-Fluorophenyl)thio)-N-(p-tolyl)acetamide
693269-38-4 98%
1mg
¥499.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625920-2mg
2-((4-Fluorophenyl)thio)-N-(p-tolyl)acetamide
693269-38-4 98%
2mg
¥578.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625920-5mg
2-((4-Fluorophenyl)thio)-N-(p-tolyl)acetamide
693269-38-4 98%
5mg
¥661.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625920-10mg
2-((4-Fluorophenyl)thio)-N-(p-tolyl)acetamide
693269-38-4 98%
10mg
¥924.00 2024-05-03
Ambeed
A955414-1g
2-[(4-Fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide
693269-38-4 90%
1g
$350.0 2025-04-17
Key Organics Ltd
JS-2971-1MG
2-[(4-fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide
693269-38-4 >90%
1mg
£37.00 2023-03-10
Key Organics Ltd
JS-2971-5MG
2-[(4-fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide
693269-38-4 >90%
5mg
£46.00 2023-03-10
Key Organics Ltd
JS-2971-10MG
2-[(4-fluorophenyl)sulfanyl]-N-(4-methylphenyl)acetamide
693269-38-4 >90%
10mg
£63.00 2023-03-10

Additional information on Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-

Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- (CAS No. 693269-38-4): A Comprehensive Overview

Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 693269-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both fluorine and methyl substituents in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- consists of a central acetamide backbone, which is functionalized with a thioether linkage to a 4-fluorophenyl group and an N-substituent with a 4-methylphenyl group. This arrangement creates a molecule with potential for diverse biological activities. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic properties of the compound.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. The incorporation of fluorine into pharmaceutical molecules has been shown to improve their bioavailability, metabolic stability, and overall efficacy. Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- exemplifies this trend, as its molecular structure suggests potential interactions with biological targets that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the acetamide moiety and the thioether linkage provides a versatile platform for further chemical modifications. Researchers have been exploring various derivatives of this compound to identify new pharmacophores that could enhance its biological activity. For instance, modifications to the 4-fluorophenyl group have shown promise in improving binding affinity to specific enzymes and receptors.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- offer a rich source of structural motifs that can be optimized for specific therapeutic applications. The presence of both fluorine and methyl groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and pharmacokinetic behavior. These factors are critical in determining the overall success of a drug candidate in clinical settings.

Recent studies have highlighted the role of fluorinated compounds in treating various diseases, including cancer and inflammatory disorders. The ability of these compounds to modulate biological pathways makes them attractive candidates for therapeutic intervention. Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-, with its unique structural features, may contribute to advancements in this field by serving as a lead compound or scaffold for novel drug development.

In addition to its potential therapeutic applications, this compound has also been studied for its chemical reactivity and synthetic utility. The thioether linkage provides a versatile handle for further functionalization, allowing chemists to explore new synthetic pathways and develop innovative molecular architectures. Such efforts are essential for expanding the chemical toolbox available to medicinal chemists.

The synthesis of Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- presents both challenges and opportunities for synthetic chemists. The need to introduce fluorine and methyl groups in precise positions requires careful planning and execution. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision.

Efforts are ongoing to optimize synthetic routes that maximize yield and minimize byproducts. These efforts not only improve the efficiency of producing the compound but also contribute to the development of greener synthetic methods that are more sustainable and environmentally friendly. Such innovations are crucial for ensuring the long-term viability of pharmaceutical research and development.

The use of computational methods has also played a significant role in understanding the properties and potential applications of Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)-. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising derivatives for further study.

In conclusion, Acetamide, 2-[(4-fluorophenyl)thio]-N-(4-methylphenyl)- (CAS No. 693269-38-4) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration as a lead compound or scaffold for novel therapeutics. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in advancing our understanding of disease mechanisms and developing effective treatments.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.